Cas no 1245643-84-8 (2-(6-Fluoropyridin-2-yl)quinoline)

• Product Name: 2-(6-Fluoropyridin-2-yl)quinoline
• CAS No: 1245643-84-8
• MF: C₁₄H₉FN₂
• MW: 224.233066320419
• CID: 1035336
• PubChem ID: 58555977
• Update Time: 2025-10-28

2-(6-Fluoropyridin-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(6-Fluoropyridin-2-yl)quinoline
• Quinoline, 2-(6-fluoro-2-pyridinyl)-
• 1245643-84-8
• SCHEMBL12446775
• DTXSID40729389

• MDL： MFCD17677303
• Inchi： 1S/C14H9FN2/c15-14-7-3-6-12(17-14)13-9-8-10-4-1-2-5-11(10)16-13/h1-9H
• InChI Key： KWVMLWIOPYKHLC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2=CC=C3C=CC=CC3=N2)=N1

Computed Properties

• Exact Mass: 224.07497646g/mol
• Monoisotopic Mass: 224.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-(6-Fluoropyridin-2-yl)quinoline

Comprehensive Analysis of 2-(6-Fluoropyridin-2-yl)quinoline (CAS No. 1245643-84-8): Properties, Applications, and Industry Trends

The compound 2-(6-Fluoropyridin-2-yl)quinoline (CAS No. 1245643-84-8) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a quinoline core with a fluoropyridine substituent, makes it a versatile intermediate for synthesizing advanced functional materials and bioactive molecules. In recent years, the demand for fluorinated compounds like 2-(6-Fluoropyridin-2-yl)quinoline has surged due to their enhanced metabolic stability and binding affinity in drug discovery.

One of the most searched questions about this compound revolves around its synthetic routes and applications in medicinal chemistry. Researchers often explore its role as a building block for kinase inhibitors or fluorescent probes, aligning with the growing interest in targeted cancer therapies and bioimaging technologies. The presence of the fluorine atom in the pyridine ring significantly influences the compound’s electronic properties, making it a hotspot for studies on structure-activity relationships (SAR).

From an industrial perspective, 2-(6-Fluoropyridin-2-yl)quinoline is often discussed in forums focusing on high-value chemical intermediates. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) positions it as a key player in the synthesis of OLED materials and agrochemicals. Recent patents highlight its utility in designing light-emitting diodes (LEDs), where its electron-withdrawing fluorine group enhances charge transport efficiency. This aligns with the global push toward energy-efficient technologies, a topic frequently searched in conjunction with fluorinated aromatic compounds.

Environmental and regulatory considerations are also critical when discussing CAS No. 1245643-84-8. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and eco-toxicity profiles are under investigation, reflecting the broader trend of green chemistry in synthetic workflows. Users searching for sustainable fluorination methods or alternatives to perfluorinated compounds may find this molecule’s balanced properties noteworthy.

In summary, 2-(6-Fluoropyridin-2-yl)quinoline exemplifies the intersection of pharmaceutical innovation and advanced material science. Its CAS No. 1245643-84-8 serves as a gateway to cutting-edge research, addressing both academic curiosity and industrial needs. As AI-driven drug discovery and materials informatics gain traction, this compound’s relevance is poised to grow, making it a staple in discussions about next-generation functional molecules.